Cas no 869292-47-7 (Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate
• CAS No: 869292-47-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD18073170
• CID: 4657876
• PubChem ID: 119011166
• Update Time: 2025-06-13

Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate
• tert-butylN-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate
• tert-Butyl ((4,4-dimethylpyrrolidin-3-yl)methyl)carbamate
• SB15549
• 3-(Boc-aminomethyl)-4,4-dimethylpyrrolidine
• t-Butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate
• MFCD18073170
• 869292-47-7
• tert-Butyl((4,4-dimethylpyrrolidin-3-yl)methyl)carbamate
• AKOS027338312
• SY099506
• P12211
• N-Boc-1-(4,4-dimethyl-3-pyrrolidinyl)methanamine
• AS-51245
• CS-0047985
• EN300-1725945
• Z1505701752
• Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate

• MDL： MFCD18073170
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-9-6-13-8-12(9,4)5/h9,13H,6-8H2,1-5H3,(H,14,15)
• InChI Key： ZNZVGDHTHSVNLA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CNCC1(C)C)=O

Computed Properties

• Exact Mass: 228.183778013 g/mol
• Monoisotopic Mass: 228.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4
• Molecular Weight: 228.33

Additional information on Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate

Research Brief on Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate (CAS: 869292-47-7) in Chemical Biology and Pharmaceutical Applications

Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate (CAS: 869292-47-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and dimethylpyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

The compound's unique structural features, including the sterically hindered pyrrolidine ring and the carbamate protecting group, make it an attractive scaffold for medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate as a key intermediate in the development of potent protease inhibitors with enhanced blood-brain barrier permeability.

In addition to its role in drug synthesis, recent investigations have explored the compound's direct biological activity. Preliminary in vitro assays suggest that it may modulate specific neurotransmitter receptors, although the exact mechanism remains under investigation. These findings open new avenues for its application in neuropharmacology, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, advancements in the preparation of Tert-butyl N-[(4,4-dimethylpyrrolidin-3-yl)methyl]carbamate have been reported. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Looking forward, the scientific community anticipates further exploration of this compound's potential. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for covalent inhibitors. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus in chemical biology and pharmaceutical research in the coming years.